Cas no 886364-42-7 (4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine)

• Product Name: 4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine
• CAS No: 886364-42-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD07369871
• CID: 712609
• PubChem ID: 25417648
• Update Time: 2025-04-19

4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-methyl-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
• 4-Boc-7-Methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
• 4H-1,4-Benzodiazepine-4-carboxylicacid, 1,2,3,5-tetrahydro-7-methyl-, 1,1-dimethylethyl ester
• AS-36670
• 4-Boc-7-methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4] diazepine
• tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
• FT-0731086
• 4-Boc-7-methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine, AldrichCPR
• tert-Butyl7-methyl-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
• tert-butyl 7-methyl-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
• 886364-42-7
• 7-methyl-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester
• tert-butyl 7-methyl-1,2,3,5-tetrahydro-1,4-benzodiazepine-4-carboxylate
• tert-Butyl7-methyl-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
• MFCD07369871
• EN300-97878
• tert-Butyl 7-methyl-1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate
• DTXSID90649624
• AKOS015842647
• Q-102425
• CS-0172176
• DB-031877
• 4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine

• MDL： MFCD07369871
• Inchi： 1S/C15H22N2O2/c1-11-5-6-13-12(9-11)10-17(8-7-16-13)14(18)19-15(2,3)4/h5-6,9,16H,7-8,10H2,1-4H3
• InChI Key： KWCCHKFPRQBBFJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC2C=CC(C)=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168
• Monoisotopic Mass: 262.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.072
• Boiling Point: 391.6°C at 760 mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.525

4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines